Cas no 885950-66-3 (2-PYRROLIDINYL-2-4-(TRIFLUOROMETHYL)PHENYLETHYLAMINE)

• Product Name: 2-PYRROLIDINYL-2-4-(TRIFLUOROMETHYL)PHENYLETHYLAMINE
• CAS No: 885950-66-3
• MF: C₁₃H₁₇F₃N₂
• MW: 258.282693624496
• MDL: MFCD01631942
• CID: 1929222
• PubChem ID: 4466908
• Update Time: 2025-11-02

2-PYRROLIDINYL-2-4-(TRIFLUOROMETHYL)PHENYLETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• 2-pyrrolidin-1-yl-2-[4-(trifluoromethyl)phenyl]ethanamine
• 2-Pyrrolidinyl-2-[4-(Trifluoromethyl)Phenyl]Ethylamine
• AC1NBEOX
• AC1Q53N8
• CTK7E2350
• DBA-Q07-0
• AR3491
• PC1159
• SBB102022
• AKOS000139070
• FNLFYBHUAIQAHA-UHFFFAOYSA-N
• 2-(pyrrolidin-1-yl)-2-[4-(trifluoromethyl)phenyl]ethan-1-amine
• 885950-66-3
• MFCD01631942
• AKOS016051168
• AS-45623
• CS-0171588
• EN300-1692213
• DTXSID20403594
• 2-(Pyrrolidin-1-yl)-2-(4-(trifluoromethyl)phenyl)ethan-1-amine
• 2-pyrrolidinyl-2-[4-(trifluoromethyl)phenyl]ethylamine, AldrichCPR
• 2-PYRROLIDINYL-2-4-(TRIFLUOROMETHYL)PHENYLETHYLAMINE

• MDL： MFCD01631942
• Inchi： 1S/C13H17F3N2/c14-13(15,16)11-5-3-10(4-6-11)12(9-17)18-7-1-2-8-18/h3-6,12H,1-2,7-9,17H2
• InChI Key： FNLFYBHUAIQAHA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CN)N1CCCC1)(F)F

Computed Properties

• Exact Mass: 258.13438304g/mol
• Monoisotopic Mass: 258.13438304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 302.3±37.0 °C at 760 mmHg
• Flash Point: 136.6±26.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-PYRROLIDINYL-2-4-(TRIFLUOROMETHYL)PHENYLETHYLAMINE Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Additional information on 2-PYRROLIDINYL-2-4-(TRIFLUOROMETHYL)PHENYLETHYLAMINE

Research Briefing on 2-PYRROLIDINYL-2-4-(TRIFLUOROMETHYL)PHENYLETHYLAMINE (CAS: 885950-66-3)

2-PYRROLIDINYL-2-4-(TRIFLUOROMETHYL)PHENYLETHYLAMINE (CAS: 885950-66-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug discovery, particularly as a modulator of specific biological targets. This briefing synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activity, and therapeutic potential.

The compound's structure features a pyrrolidinyl group attached to a phenylethylamine backbone with a trifluoromethyl substituent. This unique configuration confers distinct physicochemical properties, including enhanced lipophilicity and metabolic stability, which are critical for its pharmacokinetic profile. Recent research has explored its interactions with various neurotransmitter systems, particularly those involving monoamine transporters and receptors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 2-PYRROLIDINYL-2-4-(TRIFLUOROMETHYL)PHENYLETHYLAMINE to serotonin and dopamine transporters. The results indicated moderate to high affinity, suggesting potential applications in neuropsychiatric disorders such as depression and attention deficit hyperactivity disorder (ADHD). The study also noted the compound's selectivity profile, which could minimize off-target effects.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, examined the compound's metabolic stability in human liver microsomes. The findings revealed that the trifluoromethyl group significantly reduces oxidative metabolism, thereby enhancing its half-life in vivo. This property is particularly advantageous for developing long-acting therapeutic agents.

Ongoing preclinical trials are evaluating the compound's efficacy in animal models of neurodegenerative diseases. Preliminary data suggest that 2-PYRROLIDINYL-2-4-(TRIFLUOROMETHYL)PHENYLETHYLAMINE may exhibit neuroprotective effects, possibly through modulation of oxidative stress pathways. However, further studies are required to elucidate the underlying mechanisms and assess its safety profile.

In summary, 2-PYRROLIDINYL-2-4-(TRIFLUOROMETHYL)PHENYLETHYLAMINE (CAS: 885950-66-3) represents a promising candidate for drug development, with potential applications in neuropsychiatry and neurodegeneration. Its unique chemical structure and favorable pharmacokinetic properties warrant continued investigation. Future research should focus on optimizing its selectivity and efficacy while addressing any potential toxicity concerns.